Cas no 2167691-92-9 (5-(thiophen-3-yl)piperidin-3-amine)

• Product Name: 5-(thiophen-3-yl)piperidin-3-amine
• CAS No: 2167691-92-9
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5834873
• PubChem ID: 165502232
• Update Time: 2025-05-24

5-(thiophen-3-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)piperidin-3-amine
• EN300-1477032
• 2167691-92-9

• Inchi： 1S/C9H14N2S/c10-9-3-8(4-11-5-9)7-1-2-12-6-7/h1-2,6,8-9,11H,3-5,10H2
• InChI Key： DLZIEPFNNFBEQZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CNCC(C1)N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-(thiophen-3-yl)piperidin-3-amine

Comprehensive Overview of 5-(thiophen-3-yl)piperidin-3-amine (CAS No. 2167691-92-9): Properties, Applications, and Research Insights

5-(thiophen-3-yl)piperidin-3-amine (CAS No. 2167691-92-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. The molecule combines a piperidine core with a thiophene moiety, making it a versatile intermediate for drug discovery and functional material design. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of piperidine derivatives in FDA-approved drugs and the electronic properties imparted by the thiophene ring.

Recent studies highlight the growing demand for sulfur-containing heterocycles like 5-(thiophen-3-yl)piperidin-3-amine in medicinal chemistry. The compound's hydrogen-bond donor/acceptor capacity and lipophilic balance make it valuable for optimizing pharmacokinetic properties. In 2023, a Journal of Medicinal Chemistry review emphasized how such thiophene-piperidine hybrids are being explored for CNS-targeted therapies, aligning with current trends in neurodegenerative disease research and blood-brain barrier penetration enhancement strategies.

From a synthetic chemistry perspective, CAS 2167691-92-9 presents interesting challenges and opportunities. The amine group at the 3-position allows for diverse derivatization, while the thiophene ring offers sites for electrophilic aromatic substitution. Modern catalytic amination techniques and flow chemistry approaches have improved its production efficiency—a hot topic in green chemistry discussions. Analytical characterization typically involves LC-MS and NMR spectroscopy, with the latter being crucial for confirming the stereochemistry at the piperidine ring.

The compound's molecular interactions are another area of active investigation. Computational studies using density functional theory (DFT) reveal how the thiophene-piperidine conjugation affects electron distribution, which correlates with recent Google Scholar data showing increased searches for "heterocycle electronic effects" and "small molecule conformation analysis." These properties make it relevant for organic electronics applications, particularly in conductive polymers research trending in materials science forums.

Quality control protocols for 5-(thiophen-3-yl)piperidin-3-amine emphasize HPLC purity standards (>98%) and strict residual solvent monitoring, reflecting industry concerns about process-related impurities. Stability studies under various pH conditions and temperature ranges are frequently cited in patent applications, addressing common formulation challenges discussed in preclinical development webinars. The compound's salt formation capabilities with various acids also make it adaptable for different delivery systems.

Emerging applications in catalysis demonstrate the compound's utility beyond pharmaceuticals. Its nitrogen-sulfur coordination sites show promise in ligand design for transition metal catalysts, a subject gaining traction in asymmetric synthesis literature. This dual functionality responds to the increasing search volume for "multifunctional catalysts" across scientific databases.

From a commercial perspective, CAS 2167691-92-9 suppliers highlight its scalable synthesis and regulatory compliance documentation as key selling points. Market analysis indicates rising procurement by contract research organizations (CROs) working on fragment-based drug discovery—a technique dominating recent drug development conferences. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for high-throughput screening libraries.

Environmental and safety assessments of 5-(thiophen-3-yl)piperidin-3-amine follow OECD guidelines, with particular attention to its biodegradation profile. These studies address growing industry focus on green chemistry metrics and sustainable synthesis—topics ranking high in chemical engineering search queries. Proper waste handling procedures for sulfur-containing byproducts are typically included in material safety data sheets.

Future research directions may explore the compound's supramolecular chemistry applications, leveraging its hydrogen bonding motifs for crystal engineering. Preliminary studies suggest potential in designing molecular sensors, connecting to the booming diagnostic materials market. Patent activity shows increasing claims involving derivatives of this scaffold for selective enzyme inhibition, particularly in kinase-targeted therapies.